
Comprehensive Disposal and Safety Guide: Tert-
butyl 2-(hydroxymethyl)morpholine-4-

carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:

Tert-butyl 2-

(hydroxymethyl)morpholine-4-

carboxylate

Cat. No.: B142199 Get Quote

This guide provides comprehensive, actionable procedures for the safe handling and proper

disposal of tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate (CAS No. 135065-69-9,

135065-76-8). Adherence to these protocols is critical for ensuring personnel safety,

maintaining regulatory compliance, and protecting the environment. The procedures outlined

herein are grounded in established safety standards from the Occupational Safety and Health

Administration (OSHA) and waste management regulations from the Environmental Protection

Agency (EPA).

Hazard Assessment & Characterization
Effective disposal begins with a thorough understanding of the compound's intrinsic hazards.

Tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate is classified as an irritant and is

harmful if ingested, inhaled, or absorbed through the skin.[1][2][3] The primary risk associated

with this compound is moderate irritation and acute toxicity, necessitating careful handling to

prevent exposure.

The Globally Harmonized System (GHS) classification provides a universal framework for

understanding these hazards.
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Hazard Category GHS Classification Hazard Statement

Prevention

Statement

(Examples)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

P270: Do not eat,

drink or smoke when

using this product.

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin

P280: Wear protective

gloves/protective

clothing.

Skin Irritation Category 2
H315: Causes skin

irritation

P264: Wash skin

thoroughly after

handling.[4]

Eye Irritation Category 2A
H319: Causes serious

eye irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[3][5]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled

P261: Avoid breathing

dust/fumes.[3]

Specific Target Organ

Toxicity

Category 3

(Respiratory)

H335: May cause

respiratory irritation

P271: Use only

outdoors or in a well-

ventilated area.[2][3]

GHS Pictogram:

alt text

Personal Protective Equipment (PPE) & Safe
Handling
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Based on the hazard assessment, a stringent PPE protocol is mandatory to create a barrier

between the researcher and the chemical. This aligns with OSHA's Laboratory Standard, which

requires minimizing employee exposure to hazardous chemicals.[6][7]

Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or

chemical splash goggles. The H319 classification (Causes serious eye irritation) makes this

non-negotiable.[2]

Skin Protection: A standard laboratory coat must be worn and fully buttoned.

Hand Protection: Use chemical-resistant gloves, such as nitrile. Inspect gloves for tears or

punctures before each use. Contaminated gloves should be disposed of as chemical waste.

Respiratory Protection: Handle this compound within a certified chemical fume hood to

mitigate inhalation risks (H332, H335).[8] If work outside a fume hood is unavoidable, a risk

assessment must be performed by an EHS professional to determine if a respirator is

necessary.

Safe Handling Practices:

Always handle the compound in a well-ventilated area, preferably a chemical fume hood.[7]

Avoid generating dust when handling the solid material.[3]

Use good occupational work practices, including washing hands thoroughly with soap and

water after handling and before leaving the laboratory.[3]

Ensure an eyewash station and safety shower are readily accessible.

Spill Management Protocol
Accidents can occur, and a clear, pre-defined spill response plan is essential for safety and

compliance.[7] For a minor spill of solid tert-butyl 2-(hydroxymethyl)morpholine-4-
carboxylate:

Alert Personnel: Immediately notify others in the vicinity of the spill.

Isolate the Area: Cordon off the affected area to prevent cross-contamination.
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Don Appropriate PPE: At a minimum, wear a lab coat, goggles, and double nitrile gloves.

Clean-Up Procedure:

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads). Do not use combustible materials like paper towels as the

primary absorbent.

Carefully sweep or scoop the material into a designated, sealable waste container. Use

tools that will not generate dust (e.g., plastic dustpan and brush).[3]

Perform a final decontamination of the spill area with a damp cloth or sponge, ensuring no

visible residue remains.

Waste Disposal: Place all contaminated materials, including used PPE, into the hazardous

waste container. Seal and label the container appropriately.

Report: Report the incident to your laboratory supervisor and institutional Environmental

Health & Safety (EHS) department.

Step-by-Step Disposal Procedure
The disposal of tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate is governed by the

EPA's Resource Conservation and Recovery Act (RCRA).[9][10] Because this compound is not

specifically listed as a P- or U-series hazardous waste, it must be managed based on its

characteristics—namely, its toxicity and irritant properties.[11] Therefore, it must be disposed of

as a hazardous chemical waste.

Experimental Protocol: Waste Collection and Disposal

Waste Characterization & Segregation:

Causality: Proper characterization is a legal requirement under RCRA and is fundamental

to safe waste management.[12]

Action: Designate this compound as a "non-halogenated organic solid waste." Do not mix

it with other waste streams, especially incompatible materials like strong oxidizing agents.

Segregation prevents dangerous chemical reactions.[12]
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Container Selection:

Causality: The container is the primary means of containment; its integrity is paramount.

Action: Select a chemically compatible, leak-proof container with a secure, tight-fitting lid.

A high-density polyethylene (HDPE) container is a suitable choice. Ensure the container is

clean and in good condition.[9]

Waste Accumulation & Labeling:

Causality: Accurate labeling ensures safe handling during consolidation and transport and

is required by the EPA.[6][13]

Action: Place all waste material, including contaminated items like weigh boats and

gloves, directly into the selected container. Affix a "Hazardous Waste" label to the

container. The label must include:

The full chemical name: "tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate"

The words "Hazardous Waste"

A clear indication of the hazards (e.g., "Irritant," "Toxic")

The accumulation start date (the date the first piece of waste is added)

The name of the principal investigator and laboratory location.

Storage:

Causality: Proper storage minimizes the risk of spills, exposure, and regulatory violations.

Open waste containers are a frequent and serious violation cited by the EPA.[9]

Action: Keep the waste container sealed at all times, except when adding waste.[9][13]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory, under the control of the generator. The SAA should be at or near the point of

generation.

Final Disposal:
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Causality: Hazardous waste must be managed from "cradle to grave," meaning its final

disposition must be at a permitted facility.[9][10]

Action: Once the container is full, or if waste generation ceases, contact your institution's

EHS department to arrange for a waste pickup. Do not pour this chemical down the drain

or dispose of it in the regular trash. EHS will transport the waste to a licensed Treatment,

Storage, and Disposal Facility (TSDF) in compliance with all federal and state regulations.

[14]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of tert-butyl 2-
(hydroxymethyl)morpholine-4-carboxylate, from initial identification to final handoff.
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Phase 1: Preparation & Handling

Phase 2: Waste Collection

Phase 3: Accumulation & Disposal

Identify Waste:
tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate

Assess Hazards via SDS:
Irritant, Harmful (H302, H315, H319, etc.)

Don Appropriate PPE:
Goggles, Lab Coat, Nitrile Gloves

Segregate as Non-Halogenated
Organic Solid Waste

Select Compatible Container (e.g., HDPE)

Label with 'Hazardous Waste' and
Full Chemical Details

Store Sealed Container in
Satellite Accumulation Area (SAA)

Arrange Pickup with Institutional
Environmental Health & Safety (EHS)

Transfer to Licensed
Disposal Facility

Click to download full resolution via product page

Caption: Disposal workflow for tert-butyl 2-(hydroxymethyl)morpholine-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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